Cas no 1212421-96-9 ((S)-TXNIP-IN-1)

• Product Name: (S)-TXNIP-IN-1
• CAS No: 1212421-96-9
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD11108870
• CID: 4578132
• PubChem ID: 28284192
• Update Time: 2025-05-22

(S)-TXNIP-IN-1 Chemical and Physical Properties

Names and Identifiers

• (S)-TXNIP-IN-1
• (2S)-2-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)-3-methylbutanoic acid
• (2S)-2-(1,3-dioxopyrrolo[3,4-c]pyridin-2-yl)-3-methylbutanoic acid
• (2S)-2-(1,3-Dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]-pyridin-2-yl)-3-methylbutanoic acid
• (S)-2-(1,3-Dioxo-1H-pyrrolo[3,4-c]pyridin-2(3H)-yl)-3-methylbutanoic acid
• BBL010454
• STK719743
• (2S)-2-{1,3-dioxo-1H,2H,3H-pyrrolo[3,4-c]pyr
• DA-69277
• (S)-2-(1,3-Dioxo-1H-pyrrolo[3,4-c]pyridin-2(3H)-yl)-3-methylbutanoicacid
• 1212421-96-9
• VS-02512
• EN300-302350
• MFCD11108870
• 2H-pyrrolo[3,4-c]pyridine-2-acetic acid, 1,3-dihydro-alpha-(1-methylethyl)-1,3-dioxo-, (alphaS)-
• HY-115688A
• ALBB-015789
• (2S)-2-{1,3-dioxo-1H,2H,3H-pyrrolo[3,4-c]pyridin-2-yl}-3-methylbutanoic acid
• AKOS005175119
• G13738
• CS-0120882

• MDL： MFCD11108870
• Inchi： 1S/C12H12N2O4/c1-6(2)9(12(17)18)14-10(15)7-3-4-13-5-8(7)11(14)16/h3-6,9H,1-2H3,(H,17,18)/t9-/m0/s1
• InChI Key： KTDYLXVLROCGRL-VIFPVBQESA-N
• SMILES： OC([C@H](C(C)C)N1C(C2C=NC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.6

(S)-TXNIP-IN-1 Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-TXNIP-IN-1

Research Brief on (S)-TXNIP-IN-1 (CAS: 1212421-96-9): A Novel Therapeutic Agent Targeting TXNIP in Metabolic Disorders

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of (S)-TXNIP-IN-1 (CAS: 1212421-96-9) as a promising therapeutic agent targeting thioredoxin-interacting protein (TXNIP). TXNIP is a critical regulator of cellular redox homeostasis and has been implicated in various metabolic disorders, including diabetes, obesity, and cardiovascular diseases. This research brief aims to summarize the latest findings on (S)-TXNIP-IN-1, focusing on its mechanism of action, therapeutic efficacy, and potential applications in clinical settings.

The development of (S)-TXNIP-IN-1 stems from the growing recognition of TXNIP as a key player in oxidative stress and inflammation. TXNIP overexpression is associated with impaired glucose metabolism and insulin resistance, making it an attractive target for pharmacological intervention. (S)-TXNIP-IN-1, a small-molecule inhibitor, has demonstrated high selectivity and potency in binding to TXNIP, thereby modulating its activity. Recent studies have elucidated the structural basis of this interaction, revealing that the (S)-enantiomer exhibits superior binding affinity compared to its (R)-counterpart.

In preclinical models, (S)-TXNIP-IN-1 has shown remarkable efficacy in ameliorating metabolic dysfunction. For instance, in a murine model of type 2 diabetes, administration of (S)-TXNIP-IN-1 led to significant improvements in glucose tolerance and insulin sensitivity. These effects were attributed to the compound's ability to reduce oxidative stress and inflammation in pancreatic β-cells and peripheral tissues. Furthermore, (S)-TXNIP-IN-1 has been shown to protect against diabetic complications, such as nephropathy and retinopathy, by preserving mitochondrial function and reducing apoptotic cell death.

The pharmacokinetic profile of (S)-TXNIP-IN-1 has also been a subject of recent investigation. Studies indicate that the compound exhibits favorable bioavailability and tissue distribution, with a half-life conducive to once-daily dosing. Importantly, (S)-TXNIP-IN-1 has demonstrated a good safety profile in animal studies, with no significant off-target effects or toxicity observed at therapeutic doses. These findings underscore its potential for translation into clinical trials.

Despite these promising results, several challenges remain in the development of (S)-TXNIP-IN-1. For example, the precise molecular mechanisms underlying its effects on TXNIP signaling pathways are not fully understood. Additionally, the long-term safety and efficacy of the compound in humans need to be rigorously evaluated. Ongoing research is focused on addressing these gaps, with particular emphasis on optimizing the drug's formulation and delivery systems to enhance its therapeutic index.

In conclusion, (S)-TXNIP-IN-1 (CAS: 1212421-96-9) represents a groundbreaking advancement in the treatment of metabolic disorders. Its ability to selectively target TXNIP and modulate oxidative stress and inflammation positions it as a potential game-changer in the field. Future studies will be crucial in determining its clinical viability and broader applicability. For researchers and clinicians alike, (S)-TXNIP-IN-1 offers a compelling avenue for exploration in the quest to combat metabolic diseases.